tert-butyl 2-acetamido-3-oxobutanoate
Description
Tert-Butyl 2-acetamido-3-oxobutanoate is a chemical reagent used in the preparation of a potent Bcl-2/Bcl-xL inhibitor used in tumor inhibition . It is also used in the synthesis of potent small molecule-peptide conjugates in HIV-1 inhibition .
Synthesis Analysis
The synthesis of tert-butyl 2-acetamido-3-oxobutanoate involves a suspension of sodium hydride in dimethyl formamide, treated with ethyl-4-chloroacetoacetate and then with tert-butyl alcohol. The resulting product is used in the preparation of a potent Bcl-2/Bcl-xL inhibitor .Molecular Structure Analysis
The molecular structure of tert-butyl 2-acetamido-3-oxobutanoate is available as a 2D Mol file or as a computed 3D SD file . The 3D structure can be viewed using Java or Javascript .Chemical Reactions Analysis
The ability to selectively transesterify β-keto esters is a useful transformation in organic synthesis . The increasing interest in transesterification for the synthesis of compounds of pharmaceutical importance, as well as for biodiesel production, has led to the development of a variety of different approaches .Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis of tert-butyl 2-acetamido-3-oxobutanoate can be achieved through a multi-step reaction pathway starting from commercially available starting materials.", "Starting Materials": [ "Ethyl acetoacetate", "tert-Butylamine", "Acetic anhydride", "Sodium acetate", "Hydrochloric acid", "Sodium hydroxide", "Methanol", "Diethyl ether", "Water" ], "Reaction": [ "Step 1: Ethyl acetoacetate is reacted with tert-butylamine in the presence of sodium acetate and methanol to form tert-butyl 2-amino-3-oxobutanoate.", "Step 2: tert-Butyl 2-amino-3-oxobutanoate is then reacted with acetic anhydride and a catalytic amount of hydrochloric acid to form tert-butyl 2-acetamido-3-oxobutanoate.", "Step 3: The final compound can be purified by recrystallization from a suitable solvent such as diethyl ether or a mixture of diethyl ether and methanol." ] } | |
CAS RN |
129024-29-9 |
Product Name |
tert-butyl 2-acetamido-3-oxobutanoate |
Molecular Formula |
C10H17NO4 |
Molecular Weight |
215.2 |
Purity |
95 |
Origin of Product |
United States |
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